Cas no 1806032-99-4 (3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid
• CAS No: 1806032-99-4
• MF: C₇H₃F₂I₂NO₂
• MW: 424.90997338295
• CID: 4851068
• Update Time: 2023-08-19

3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-diiodopyridine-5-carboxylic acid

• Inchi： 1S/C7H3F2I2NO2/c8-4(9)2-1-3(7(13)14)6(11)12-5(2)10/h1,4H,(H,13,14)
• InChI Key： IBOUPLFAARWBFA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(C(=O)O)=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2